Cas no 145343-82-4 (N-(2-aminoethyl)-4-iodobenzamide hydrochloride)

• Product Name: N-(2-aminoethyl)-4-iodobenzamide hydrochloride
• CAS No: 145343-82-4
• MF: C₉H₁₂ClIN₂O
• MW: 326.561853408813
• CID: 4600661
• PubChem ID: 10019304
• Update Time: 2025-05-21

N-(2-aminoethyl)-4-iodobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-4-iodobenzamide hydrochloride
• N-(2-aminoethyl)-4-iodobenzamide hydrochloride

• Inchi： 1S/C9H11IN2O.ClH/c10-8-3-1-7(2-4-8)9(13)12-6-5-11;/h1-4H,5-6,11H2,(H,12,13);1H
• InChI Key： DRKIDFJCWZIWOB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(I)=CC=1)(=O)NCCN.Cl

Additional information on N-(2-aminoethyl)-4-iodobenzamide hydrochloride

Introduction to N-(2-aminoethyl)-4-iodobenzamide Hydrochloride (CAS No. 145343-82-4)

N-(2-aminoethyl)-4-iodobenzamide hydrochloride, chemically designated as N-(2-aminoethyl)-4-iodobenzamide hydrochloride, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 145343-82-4, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The molecular structure of this compound features a benzamide core substituted with an iodine atom at the 4-position and an aminoethyl side chain, which contributes to its distinct reactivity and potential biological activity.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of the iodine atom at the 4-position of the benzene ring enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for developing novel pharmaceuticals.

The hydrochloride salt form of N-(2-aminoethyl)-4-iodobenzamide not only improves the solubility of the compound in aqueous solutions but also enhances its stability, making it more suitable for various synthetic and analytical applications. The compound's solubility profile is particularly advantageous in pharmaceutical formulations where bioavailability and drug delivery are critical considerations.

Recent advancements in the field of medicinal chemistry have highlighted the potential of N-(2-aminoethyl)-4-iodobenzamide hydrochloride as a key intermediate in the synthesis of biologically active molecules. For instance, researchers have explored its utility in generating novel inhibitors targeting various therapeutic pathways. One notable area of interest is its application in developing small-molecule inhibitors for kinases, which play a crucial role in cancer signaling pathways. The iodine substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups that can modulate enzyme activity.

Moreover, the aminoethyl side chain provides a handle for further chemical modifications, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has led to several innovative synthetic strategies, including the development of peptidomimetics and protease inhibitors. The ability to conjugate this compound with other pharmacophores has opened new avenues for designing targeted therapies with improved efficacy and reduced side effects.

In clinical research, N-(2-aminoethyl)-4-iodobenzamide hydrochloride has been investigated as a precursor for radiolabeled compounds used in positron emission tomography (PET) imaging. The incorporation of radioactive isotopes such as iodine-125 or iodine-131 into this molecular framework allows for precise visualization of biological processes at the molecular level. This application is particularly valuable in oncology, where early detection and accurate staging of tumors are essential for effective treatment planning.

The compound's role in drug discovery extends beyond its use as an intermediate. It has also been explored as a lead compound in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. The structural features of N-(2-aminoethyl)-4-iodobenzamide hydrochloride make it a promising candidate for further derivatization, enabling researchers to explore a wide spectrum of biological activities.

From a synthetic chemistry perspective, this compound exemplifies the importance of functional group interconversion in modern drug development. The iodine atom serves as a versatile handle for introducing new functionalities through transition-metal-catalyzed reactions, while the aminoethyl group provides opportunities for further modifications via amide bond formation or nucleophilic substitution reactions. These attributes make N-(2-aminoethyl)-4-iodobenzamide hydrochloride an indispensable tool in synthetic organic chemistry laboratories.

The growing interest in this compound underscores its significance in both academic research and industrial applications. As our understanding of biological pathways continues to expand, so does the demand for sophisticated molecular tools like N-(2-aminoethyl)-4-iodobenzamide hydrochloride. Its versatility and reactivity ensure that it will remain a cornerstone in pharmaceutical research for years to come.